Cas no 39911-29-0 (3-Nitro-4-piperidinobenzaldehyde)

• Product Name: 3-Nitro-4-piperidinobenzaldehyde
• CAS No: 39911-29-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD00831780
• CID: 89398
• PubChem ID: 2737076
• Update Time: 2025-06-08

3-Nitro-4-piperidinobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-(piperidin-1-yl)benzaldehyde
• 3-Nitro-4-(1-piperidinyl)benzaldehyde
• 3-nitro-4-piperidin-1-ylbenzaldehyde
• 3-nitro-4-piperidinobenzaldehyde
• 3-Nitro-4-piperidinobenzenecarbaldehyde
• 3-nitro-4-piperidylbenzaldehyde
• A824804
• CS-0206825
• EN300-15569
• FT-0616223
• 39911-29-0
• D95934
• SR-01000041083
• Z31192689
• SB43244
• SR-01000041083-1
• AKOS000345390
• 4Y-0715
• MFCD00831780
• DTXSID90371817
• SCHEMBL1418324
• 3-nitro-4-piperidin-1-yl-benzaldehyde
• BNNMEAFYZHALEC-UHFFFAOYSA-N
• DB-026102
• 3-Nitro-4-piperidinobenzaldehyde

• MDL： MFCD00831780
• Inchi： 1S/C12H14N2O3/c15-9-10-4-5-11(12(8-10)14(16)17)13-6-2-1-3-7-13/h4-5,8-9H,1-3,6-7H2
• InChI Key： BNNMEAFYZHALEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=O)C=CC=1N1CCCCC1)=O

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 66.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.264
• Melting Point: 48-50°C
• Boiling Point: 408.6°C at 760 mmHg
• Flash Point: 200.9°C
• Refractive Index: 1.611
• PSA: 66.13000
• LogP: 2.98580
• Sensitiveness: Air Sensitive
• Solubility: Insoluble

3-Nitro-4-piperidinobenzaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 3-Nitro-4-piperidinobenzaldehyde

Comprehensive Overview of 3-Nitro-4-piperidinobenzaldehyde (CAS No. 39911-29-0): Properties, Applications, and Research Insights

3-Nitro-4-piperidinobenzaldehyde (CAS No. 39911-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of a nitro group and a piperidine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₄N₂O₃, highlights its potential for diverse applications, ranging from drug development to material science.

In recent years, the demand for nitro-aromatic compounds like 3-Nitro-4-piperidinobenzaldehyde has surged, driven by their role in designing bioactive molecules. Researchers frequently explore its reactivity in cross-coupling reactions and reductive amination, making it a hotspot for innovation. The compound's aldehyde functionality further enhances its utility as a building block for heterocyclic synthesis, aligning with trends in green chemistry and sustainable synthesis.

The physicochemical properties of 3-Nitro-4-piperidinobenzaldehyde include a melting point range of 120–125°C and moderate solubility in polar organic solvents. These traits make it suitable for laboratory-scale reactions and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for reproducibility in research.

One of the most searched questions about this compound revolves around its synthetic pathways. A typical route involves the nitration of 4-piperidinobenzaldehyde, followed by purification. Optimizing yield and minimizing byproducts are key challenges addressed in recent publications. Additionally, its stability under varying pH conditions is a topic of interest for formulators.

From an application standpoint, 3-Nitro-4-piperidinobenzaldehyde is pivotal in developing kinase inhibitors and antimicrobial agents, reflecting the broader shift toward targeted therapies. Its electron-withdrawing nitro group influences the electronic properties of derived molecules, a feature exploited in photocatalysis studies. Such interdisciplinary relevance underscores its value in modern R&D.

Environmental and safety considerations are also frequently discussed. While not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Researchers often inquire about its biodegradability and ecotoxicology, topics gaining traction due to stricter environmental regulations.

In summary, 3-Nitro-4-piperidinobenzaldehyde (CAS No. 39911-29-0) exemplifies the intersection of innovation and practicality in chemical synthesis. Its adaptability to emerging fields like AI-driven drug discovery and catalysis ensures its continued relevance. For those seeking detailed spectral data or scalable synthesis methods, peer-reviewed journals and patent databases remain invaluable resources.